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Introduction

Tetrahydrofurfuryl alcohol (THFA), with the CAS number 97-99-4, is a versatile and
biodegradable organic compound derived from the hydrogenation of furfural.[1][2] Its unique
properties as a water-miscible, low-volatility solvent make it a valuable component in a wide
array of industrial and pharmaceutical applications.[2][3] This guide provides a comprehensive
overview of the core physicochemical properties, safety and toxicological data, and key
applications of THFA, with a focus on its relevance to research, particularly in the
pharmaceutical sciences. Detailed experimental protocols for its synthesis, purification, and
analysis are also presented to support laboratory applications.

Physicochemical and Spectroscopic Properties

THFA is a colorless, hygroscopic liquid with a faint, pleasant odor.[3] It is miscible with water
and many common organic solvents.[3] A summary of its key physicochemical and
spectroscopic properties is provided in the tables below.

Table 1: Physicochemical Properties of
Tetrahydrofurfuryl Alcohol
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Property Value Reference(s)
Molecular Formula CsH1002 [4]
Molecular Weight 102.13 g/mol [4]
Appearance Colorless to light yellow liquid [3]
Odor Faint, warm, oily, caramellic [3]
Melting Point -80 °C [5]
Boiling Point 178 °C at 760 mmHg [5]
Density 1.054 g/mL at 25 °C [5]

Refractive Index (n2°/D)

1.452

[6]

Vapor Pressure

2.3 mmHg at 39 °C

[5]

Flash Point 73 °C (closed cup) [5]
Viscosity 6.24 cP at 20 °C [7]
Miscible with water, ethanol,
B ether, acetone, chloroform,
Solubility [3]

and benzene. Insoluble in

paraffin hydrocarbons.

Table 2: Spectroscopic Data of Tetrahydrofurfuryl
Alcohol
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Spectroscopic Technique

Key Data and Identifiers

Reference(s)

1H NMR

Spectrum available

[8]

13C NMR

Spectrum available

[8]

Mass Spectrometry

Spectrum available

[9]

IR Spectroscopy

Spectrum available

[9]

SMILES Cci1cc(oci)co [4]
InChl=1S/C5H1002/c6-4-5-2-

InChl [4]
1-3-7-5/h5-6H,1-4H2
BSYVTEYKTMYBMK-

InChlKey [4]

UHFFFAOYSA-N

Applications in Research and Drug Development

THFA's unique solvent properties and its role as a chemical intermediate make it highly

valuable in the pharmaceutical industry.[10]

e As a Solvent: Its high purity and miscibility with both aqueous and organic solvents make it

an excellent choice for various pharmaceutical preparations. It can be used as a solvent for

active pharmaceutical ingredients (APIs) and excipients in formulation development.[10]

e As a Chemical Intermediate: The hydroxyl group of THFA can be readily functionalized,

making it a key building block in the synthesis of more complex molecules, including APIs

and their intermediates.[10]

 In Drug Delivery: Its properties are being explored for use in drug delivery systems,

potentially as a penetration enhancer in topical formulations.[10]

Safety and Toxicology

A thorough understanding of the safety and toxicological profile of THFA is crucial for its

handling and application in a research environment.
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Table 3: Toxicological Data for Tetrahydrofurfuryl

Alcohol
Endpoint Value Species Reference(s)
LDso (Oral) 1600 - 2500 mg/kg Rat [11]
LDso (Dermal) 5 g/kg Guinea pig [5]
o Moderate to Severe )
Eye Irritation ) Rabbit [12]
Irritant
Skin Irritation Moderate Irritant [5]

Hazard Classifications:
o Eye Irritant: Causes serious eye irritation.[12]

e Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[6][13] Studies in
rats have shown testicular impairment and potential developmental effects at high doses.[6]
[13]

Handling and Personal Protective Equipment (PPE):
o Work in a well-ventilated area, preferably under a chemical fume hood.

o Wear appropriate personal protective equipment, including safety goggles, chemical-
resistant gloves, and a lab coat.

e Avoid inhalation of vapors and contact with skin and eyes.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and
analysis of Tetrahydrofurfuryl alcohol.

Synthesis of Tetrahydrofurfuryl Alcohol via
Hydrogenation of Furfural
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This protocol is a representative method based on literature procedures for the catalytic
hydrogenation of furfural to THFA.[14][15][16]

Materials:

Furfural (freshly distilled)

Solvent (e.g., water, ethanol, or 2-butanol)
Catalyst (e.g., Pd/C, Ni-based catalyst, or Rh/C)
Hydrogen gas (high purity)

High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure gauge,
and temperature controller.

Procedure:

Ensure the autoclave is clean and dry.

Add the catalyst (e.g., 5% Pd/C, 1-5 mol% relative to furfural) to the reactor.

Add the solvent (e.g., 100 mL) to the reactor.

Add the freshly distilled furfural (e.g., 0.1 mol) to the reactor.

Seal the autoclave and purge with nitrogen gas several times to remove air.
Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 1-5 MPa).
Begin stirring and heat the reactor to the desired temperature (e.g., 30-100 °C).
Monitor the reaction progress by observing the hydrogen uptake.

Once the reaction is complete (no further hydrogen uptake), cool the reactor to room
temperature.

Carefully vent the excess hydrogen gas.
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» Open the reactor and filter the reaction mixture to remove the catalyst.

e The crude THFA solution is now ready for purification.

lean and Dry Autoclave — Add Catalyst —# Add Solvent —# Add Furfural — Seal and Purge with N2 —# Pressurize with H2 — Heat and Stir —# Monitor H2 Uptake —# Cool and Vent — Filter to Remove Catalyst —# Crude THFA Solution

Click to download full resolution via product page

Synthesis of Tetrahydrofurfuryl Alcohol Workflow

Purification of Tetrahydrofurfuryl Alcohol by Vacuum
Distillation

This protocol outlines a general procedure for the purification of crude THFA by vacuum
distillation, a common technique for purifying high-boiling liquids.[12][17]

Materials:
e Crude THFA solution

o Vacuum distillation apparatus (round-bottom flask, distillation head with thermometer,
condenser, receiving flask)

e Vacuum source (vacuum pump or water aspirator)
e Cold trap

e Heating mantle

e Stir bar

Procedure:

o Assemble the vacuum distillation apparatus, ensuring all glassware is free of cracks.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b7769624?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769624?utm_src=pdf-body
https://www.benchchem.com/product/b7769624?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.04%3A_Vacuum_Distillation/5.4C%3A_Step-by-Step_Procedures_for_Vacuum_Distillation
https://www.chem.rochester.edu/notvoodoo/pages/purification.php?page=reduced_pressures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Grease all ground-glass joints lightly to ensure a good seal.

o Place the crude THFA solution and a stir bar into the round-bottom flask (no more than two-
thirds full).

o Connect the apparatus to the vacuum source with a cold trap in between.
e Turn on the stirrer.

o Slowly apply the vacuum to the system. Observe for any initial bubbling due to residual
solvent.

e Once a stable vacuum is achieved, begin to gently heat the distillation flask using the heating
mantle.

o Collect the fraction that distills at the expected boiling point of THFA at the measured
pressure. A nomograph can be used to estimate the boiling point at reduced pressure.

e Once the desired fraction is collected, remove the heat source and allow the apparatus to
cool to room temperature.

o Slowly and carefully release the vacuum before disconnecting the receiving flask containing
the purified THFA.

Apparatus Setup Distillation Shutdown

Assemble Vacuum Distilation Apparatus —- Add Crude THFA and Stir Bar —# Connect to Vacuum Source — Apply Vacuum — Apply Heat —# Collect Distilate — Cool Apparatus — Release Vacuum —# Collect Purified THFA

Click to download full resolution via product page

Purification of Tetrahydrofurfuryl Alcohol Workflow

Analytical Methods for Purity and Quantification

The purity and concentration of THFA can be determined using standard chromatographic
techniques.
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This method is suitable for determining the purity of THFA and identifying any volatile
impurities.[8][9]

Instrumentation and Conditions:

e Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass
spectrometer (MS).

e Column: A polar capillary column (e.g., DB-WAX or equivalent), 30 m x 0.25 mm ID, 0.25 pym
film thickness.

e Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e Injector Temperature: 250 °C.
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 220 °C.
o Hold: 5 minutes at 220 °C.
o Detector Temperature (FID): 250 °C.
o MS Parameters (if used):
o lonization Mode: Electron lonization (EIl) at 70 eV.
o Mass Range: m/z 35-350.
Sample Preparation:

e Dilute a small amount of the purified THFA in a suitable solvent (e.g., methanol or
dichloromethane) to a concentration of approximately 1 mg/mL.

 Inject 1 pL of the prepared sample into the GC-MS.
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This method can be used to quantify THFA in various matrices, including pharmaceutical
formulations.[18][19][20]

Instrumentation and Conditions:

HPLC System: Equipped with a UV detector.

e Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um particle size).

» Mobile Phase: Isocratic elution with a mixture of water and acetonitrile (e.g., 80:20 v/v).

e Flow Rate: 1.0 mL/min.

e Column Temperature: 30 °C.

o Detection Wavelength: 210 nm.

e Injection Volume: 10 pL.

Sample Preparation and Calibration:

e Prepare a stock solution of THFA reference standard in the mobile phase (e.g., 1 mg/mL).

o Prepare a series of calibration standards by diluting the stock solution to concentrations
ranging from, for example, 1 to 100 pg/mL.

o Prepare the sample for analysis by dissolving it in the mobile phase to a concentration within
the calibration range.

« Inject the calibration standards and the sample solution into the HPLC system.

o Construct a calibration curve by plotting the peak area against the concentration of the
standards.

o Determine the concentration of THFA in the sample by interpolating its peak area on the
calibration curve.

Biological Effects and Metabolism
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While specific signaling pathways directly modulated by THFA are not extensively documented,
its biological effects are an area of active investigation, particularly concerning its reproductive
toxicity.[6][13] Esters of THFA are expected to be hydrolyzed in the body to THFA and the
corresponding carboxylic acid.[13]

The metabolism of THFA is expected to proceed through oxidation of the primary alcohol
group, potentially leading to the formation of tetrahydro-2-furoic acid, which can then be further
metabolized and excreted.

Tetrahydrofurfuryl Alcohol (THFA)
(Exposure via Oral, Dermal, Inhalation)

Observed Toxicglogical Effects in Animal Studies

Metabolism Reproductive Toxicity Developmental Toxicity
(e.g., Oxidation of alcohol group) (Testicular Atrophy in male rats) (Increased fetal loss, decreased pup weight)

A4

Metabolites
(e.g., Tetrahydro-2-furoic acid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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